Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate

• IUPAC Name: methyl 3-hydroxy-2-(phenylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C12H15NO5/c1-17-11(15)10(7-14)13-12(16)18-8-9-5-3-2-4-6-9/h2-6,10,14H,7-8H2,1H3,(H,13,16)
• InChI Key: CINAUOAOVQPWIB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CO)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C12H15NO5
• DSSTOX Substance ID: DTXSID30314440
• Molecular Weight: 253.25 g/mol
• CAS No.: 14464-15-4

Description

Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate is an organic compound that belongs to the class of esters. It is characterized by the presence of a benzyloxycarbonyl group attached to an amino group, which is further connected to a hydroxypropanoate moiety. This compound is of interest in various fields of scientific research due to its unique chemical structure and reactivity.

Scientific Research Applications

Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a protecting group for amino acids.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential use in drug development and as a prodrug for targeted drug delivery.

Industry: Utilized in the production of specialty chemicals and as a building block for polymers and resins.

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H332-H335. The precautionary statements are P261-P280-P305+P351+P338.

Mechanism of Action

Target of Action

Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate, also known as Methyl 2-benzyloxycarbonylamino-3-hydroxypropionate, is a complex organic compound. Compounds with similar structures have been known to interact with various targets such as amino acid derivatives, bacterial, cftr, endothelin receptor, ferroportin, gcgr, glp receptor, mmp, somatostatin receptor, and vasopressin receptor .

Mode of Action

It’s worth noting that the benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack . Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring .

Biochemical Pathways

Compounds with similar structures have been known to participate in suzuki–miyaura (sm) cross-coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate typically involves the esterification of 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and catalyst concentration ensures consistent product quality and scalability.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The ester group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The benzyloxycarbonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Methyl 2-(((benzyloxy)carbonyl)amino)-3-oxopropanoate.

Reduction: Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Comparison with Similar Compounds

Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxypropanoate can be compared with other similar compounds, such as:

Methyl 2-(((benzyloxy)carbonyl)amino)benzoate: Similar in structure but with a benzoate moiety instead of a hydroxypropanoate.

Methyl 2-(((tert-butoxycarbonyl)amino)-3-hydroxypropanoate: Contains a tert-butoxycarbonyl protecting group instead of a benzyloxycarbonyl group.

Methyl 2-(((benzyloxy)carbonyl)amino)-3-oxopropanoate: An oxidized derivative with a carbonyl group in place of the hydroxy group.

These compounds share similar reactivity and applications but differ in their specific functional groups and resulting properties.

Synthesis routes and methods

Procedure details